Cas no 54649-04-6 (4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione)

• Product Name: 4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
• CAS No: 54649-04-6
• MF: C₁₈H₁₅BrN₄S
• MW: 399.307501077652
• CID: 1593403
• PubChem ID: 3041671
• Update Time: 2025-04-21

4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-3-[(2-methyl-1h-indol-3-yl)methyl]-1h-1,2,4-triazole-5-thione
• 2,4-Dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-
• AC1MIBP0
• CTK5A2073
• AG-F-90333
• LS-156169
• 2,4-Dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-3H-1,2,4-triazole-3-thione; 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-(4-bromophenyl)-5-((2-methyl-1H-indol-3-yl)methyl)-; AC1MIBP0; CTK5A2073; AG-F-90333; LS-156169;
• 54649-04-6
• DTXSID40203098

• Inchi： 1S/C18H15BrN4S/c1-11-15(14-4-2-3-5-16(14)20-11)10-17-21-22-18(24)23(17)13-8-6-12(19)7-9-13/h2-9,20H,10H2,1H3,(H,22,24)
• InChI Key： XWROEPWYPUSRKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(NN=C1CC1=C(C)NC2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 398.02025
• Monoisotopic Mass: 398.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 561.7°C at 760 mmHg
• Flash Point: 293.5°C
• Refractive Index: 1.748
• PSA: 43.42